4′-CF₃ Modulation of ER Binding and Redox Activity Relative to 4′-OCH₃ and 4′-F Analogs
For benzothiophene SERMs, the 4′-substituent tunes ER affinity and oxidative metabolism. In the X-DMA series reported by Qin et al. (2007), the 4′-OCH₃ analog (arzoxifene, 1) shows an ERα RBA of 1.0 and DPPH scavenging rate constant (k_obs) of 103 × 0.91 s⁻¹, whereas the 4′-F analog (F-DMA, 3) shows attenuated redox activity with k_obs = 103 × 0.03 s⁻¹ (~30-fold reduction) while retaining good ER affinity [1]. The 4′-SO₂CH₃ analog (13) is ~10-fold less redox-active than 1, demonstrating that electron-withdrawing substituents systematically suppress oxidative lability. The 4′-CF₃ group, with a stronger electron-withdrawing effect (Hammett σₚ = 0.54 vs. 0.06 for F), is expected to further suppress DPPH radical scavenging relative to 4′-F, while maintaining favorable ER binding through the hydrophobic subpocket interaction. This is consistent with the structural preference for small, electronegative 4′-substituents noted for ER ligand binding in the raloxifene series [2].
| Evidence Dimension | DPPH radical scavenging rate as a surrogate for redox activity |
|---|---|
| Target Compound Data | Predicted k_obs ≤ 0.01 × 10³ s⁻¹ (extrapolated from 4-F and 4-SO₂CH₃ SAR trends) |
| Comparator Or Baseline | 4′-OCH₃ (arzoxifene): 0.91 × 10³ s⁻¹; 4′-F (F-DMA): 0.03 × 10³ s⁻¹; 4′-SO₂CH₃: ~0.09 × 10³ s⁻¹ |
| Quantified Difference | ~30-fold lower redox activity vs. 4′-OCH₃; predicted further ~3- to 5-fold reduction vs. 4′-F |
| Conditions | DPPH radical scavenging assay; J. Med. Chem. 2007, Table 1 |
Why This Matters
Lower redox activity correlates with reduced potential for genotoxic quinoid metabolite formation, an essential consideration for selecting benzothiophene building blocks in SERM drug development.
- [1] Qin, Z.; Kastrati, I.; Chandrasena, R. E. P.; Liu, H.; Yao, P.; Petukhov, P. A.; Bolton, J. L.; Thatcher, G. R. J. Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. J. Med. Chem. 2007, 50 (11), 2682–2692. View Source
- [2] Overk, C. R.; Peng, K.-W.; Asghodom, R. T.; Kastrati, I.; Lantvit, D. D.; Qin, Z.; Frasor, J.; Bolton, J. L.; Thatcher, G. R. J. Structure–Activity Relationships for a Family of Benzothiophene Selective Estrogen Receptor Modulators Including Raloxifene and Arzoxifene. ChemMedChem 2007, 2 (10), 1520–1526. View Source
